Cas no 129-94-2 (2-(8-Chloro-1-naphthylthio)acetic acid)

2-(8-Chloro-1-naphthylthio)acetic acid structure
129-94-2 structure
Product Name:2-(8-Chloro-1-naphthylthio)acetic acid
CAS No:129-94-2
MF:C12H9ClO2S
MW:252.716661214828
MDL:MFCD00043901
CID:82000
PubChem ID:87558845
Update Time:2025-04-18

2-(8-Chloro-1-naphthylthio)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(8-Chloro-1-naphthylthio)acetic acid
    • 2-[(8-Chloro-1-naphthyl)thio]acetic acid
    • (8-Chloro-1-naphthylthio)acetic Acid
    • 2-(8-chloronaphthalen-1-yl)sulfanylacetic acid
    • Aceticacid, [(8-chloro-1-naphthalenyl)thio]- (9CI)
    • Acetic acid,[(8-chloro-1-naphthyl)thio]- (6CI,8CI)
    • [(8-Chloro-1-naphtyl)thio]acetic acid
    • 8-CHLORO-1-NAPTHYL MERCAPTO ACETIC ACID
    • 8-CHLORO-1-NAPHTHYL MERCAPTO ACETIC ACID
    • 2-((8-Chloronaphthalen-1-yl)thio)acetic acid
    • (8-Chloro-naphthalen-1-ylsulfanyl)-acetic acid
    • 2-[(8-chloronaphthalen-1-yl)sulfanyl]acetic acid
    • 2-((8-Chloronaphthalen-1-yl)thio)aceticacid
    • D89481
    • 876R49VV2H
    • Acetic acid,2-[(8-chloro-1-naphthalenyl)thio]-
    • AKOS001013405
    • Acetic acid, 2-[(8-chloro-1-naphthalenyl)thio]-
    • SCHEMBL3070296
    • UNII-876R49VV2H
    • EINECS 204-971-3
    • DTXSID30156029
    • 2-((8-CHLORO-1-NAPHTHYL)THIO)ACETIC ACID
    • CS-0307431
    • 2-(8-chloronaphthalen-1-ylthio)acetic acid
    • SR-01000643152-1
    • EN300-00010
    • NS00024082
    • ?2-(8-CHLORO-1-NAPHTHYLTHIO)ACETIC ACID
    • AS-9147
    • 2-((8-CHLORO-1-NAPHTHALENYL)THIO)ACETIC ACID
    • 2-((8-CHLORONAPHTHALEN-1-YL)SULFANYL)ACETIC ACID
    • 2-(8-CHLORO-1-NAPHTHYLTHIO)ACETICACID
    • FT-0610834
    • C2052
    • CCG-54030
    • ACETIC ACID, 2-((8-CHLORO-1-NAPHTHALENYL)THIO)-
    • MFCD00043901
    • Maybridge1_001748
    • Z56779305
    • 129-94-2
    • HMS546H10
    • [(8-chloronaphthalen-1-yl)sulfanyl]acetic acid
    • 2-[(8-Chloro-1-naphthyl)sulfanyl]acetic acid
    • 2-[(8-Chloro-1-naphthalenyl)thio]acetic acid
    • DB-041937
    • WPNAGQJVWAFQJV-UHFFFAOYSA-N
    • STL428862
    • BBL034701
    • DTXCID6078520
    • MDL： MFCD00043901
    • Inchi： 1S/C12H9ClO2S/c13-9-5-1-3-8-4-2-6-10(12(8)9)16-7-11(14)15/h1-6H,7H2,(H,14,15)
    • InChI Key： WPNAGQJVWAFQJV-UHFFFAOYSA-N
    • SMILES： ClC1=CC=CC2=CC=CC(=C21)SCC(=O)O

Computed Properties

  • Exact Mass: 252.00100
  • Monoisotopic Mass: 252.001
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Density: 1.43
  • Melting Point: 155 °C
  • Boiling Point: 450.1°Cat760mmHg
  • Flash Point: 226°C
  • PSA: 62.60000
  • LogP: 3.66990

2-(8-Chloro-1-naphthylthio)acetic acid Security Information

2-(8-Chloro-1-naphthylthio)acetic acid Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-(8-Chloro-1-naphthylthio)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
C2052-5g
2-(8-Chloro-1-naphthylthio)acetic acid
 129-94-2 95.0%(T)
5g
 ￥340.0 2022-06-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
C869069-1g
(8-Chloro-1-naphthylthio)acetic Acid
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Chemenu
CM258023-100g
2-((8-Chloronaphthalen-1-yl)thio)acetic acid
 129-94-2 95%
100g
 $383 2021-08-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X74185-1g
2-((8-Chloronaphthalen-1-yl)thio)acetic acid
 129-94-2 95%
1g
 ¥158.0 2023-09-05
TRC
C381775-50mg
2-(8-Chloro-1-naphthylthio)acetic Acid
 129-94-2
50mg
 $ 50.00 2022-06-06
TRC
C381775-100mg
2-(8-Chloro-1-naphthylthio)acetic Acid
 129-94-2
100mg
 $ 65.00 2022-06-06
TRC
C381775-500mg
2-(8-Chloro-1-naphthylthio)acetic Acid
 129-94-2
500mg
 $ 80.00 2022-06-06
Apollo Scientific
OR21716-1g
2-[(8-Chloro-1-naphthyl)thio]acetic acid
 129-94-2 95
1g
 £43.00 2025-02-19
Apollo Scientific
OR21716-5g
2-[(8-Chloro-1-naphthyl)thio]acetic acid
 129-94-2
5g
 £75.00 2023-09-02
Apollo Scientific
OR21716-10g
2-[(8-Chloro-1-naphthyl)thio]acetic acid
 129-94-2
10g
 £109.00 2023-09-02

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